Cas no 7474-79-5 (N,N'-dimethylidene-4-nitrobenzene-1,3-diamine)

N,N'-dimethylidene-4-nitrobenzene-1,3-diamine structure
7474-79-5 structure
Product Name:N,N'-dimethylidene-4-nitrobenzene-1,3-diamine
CAS No:7474-79-5
MF:C8H7N3O2
MW:177.160081148148
CID:980183
PubChem ID:344271
Update Time:2025-04-19

N,N'-dimethylidene-4-nitrobenzene-1,3-diamine Chemical and Physical Properties

Names and Identifiers

    • N,N'-dimethylidene-4-nitrobenzene-1,3-diamine
    • N-[3-(methylideneamino)-4-nitrophenyl]methanimine
    • NSC 401089
    • DTXSID90322364
    • NSC-401089
    • NSC401089
    • 7474-79-5
    • N,N'-(4-Nitro-1,3-phenylene)dimethanimine
    • DS-002329
    • N-[5-(METHYLIDENEAMINO)-2-NITRO-PHENYL]METHANIMINE
    • Inchi: 1S/C8H7N3O2/c1-9-6-3-4-8(11(12)13)7(5-6)10-2/h3-5H,1-2H2
    • InChI Key: ZKDWWPRNULCLMF-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC(=CC=1N=C)N=C)=O

Computed Properties

  • Exact Mass: 177.05391
  • Monoisotopic Mass: 177.053826475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 70.5Ų

Experimental Properties

  • PSA: 67.86
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